![molecular formula C19H18Cl2N2S B2795223 5-(3,4-dichlorophenyl)-2-(isopropylthio)-1-(p-tolyl)-1H-imidazole CAS No. 1207012-33-6](/img/structure/B2795223.png)
5-(3,4-dichlorophenyl)-2-(isopropylthio)-1-(p-tolyl)-1H-imidazole
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Description
5-(3,4-dichlorophenyl)-2-(isopropylthio)-1-(p-tolyl)-1H-imidazole, also known as KP-15, is a synthetic compound that belongs to the class of imidazole derivatives. It has gained significant attention from the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. The purpose of
Scientific Research Applications
Synthesis and Antibacterial Studies
A study on the synthesis of N-heterocyclic carbene–silver(I) acetate compounds derived from imidazole derivatives, including 4,5-di(p-isopropylphenyl)-1H-imidazole, showed potential antibacterial activities. These compounds exhibited weak to medium bacterial growth inhibition against Escherichia coli and Staphylococcus aureus. Moreover, the NHC–silver(I) acetate complexes demonstrated cytotoxicity against breast cancer cell line MCF-7 and renal cancer cell-line Caki-1, indicating their potential in therapeutic applications beyond their antimicrobial properties (Streciwilk et al., 2014).
Corrosion Inhibition
Imidazole derivatives have been evaluated for their effectiveness as corrosion inhibitors for metals in acidic environments. One study explored the inhibitory action of imidazole derivatives on mild steel corrosion in sulphuric acid medium, revealing high resistance and mixed-type inhibition efficiency. The efficacy of these compounds increased with concentration, showcasing their potential in protecting metals from corrosion, which has implications for industrial applications, especially in environments prone to acidic corrosion (Ouakki et al., 2019).
Antimicrobial and Antifungal Activity
The synthesis and biological study of oxopyrimidines and thiopyrimidines derived from 2-(2,4-dichlorophenyl)imidazo[1,2-a]pyridin-3-carbaldehyde demonstrated notable antibacterial and antifungal activities. These compounds have been tested against various pathogens, indicating their utility in developing new antimicrobial agents (Ladani et al., 2009).
Properties
IUPAC Name |
5-(3,4-dichlorophenyl)-1-(4-methylphenyl)-2-propan-2-ylsulfanylimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18Cl2N2S/c1-12(2)24-19-22-11-18(14-6-9-16(20)17(21)10-14)23(19)15-7-4-13(3)5-8-15/h4-12H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWAAFPMWGZSLBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=CN=C2SC(C)C)C3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18Cl2N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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